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Chlorobutanol Overview and Regulation

Chlorobutaneol is an alcohol-based preservative with antibacterial and antifungal properties, used in multi-
dose pharmaceutical formulations such as eye drops and injectables at a typical concentration of 0.5% [1]
[2]. It functions by disrupting the lipid structure of cell membranes, increasing permeability and leading to

cell lysis [3] [1].

Key Regulatory and Safety Considerations

¢ General Status: Lacks officially approved therapeutic indications on its own but is an approved
preservative/excipient in multi-ingredient preparations [1].

e Specific OTC Limitation: The U.S. FDA states that OTC drug products containing chlorobutanol for
ingrown toenail relief cannot be generally recognized as safe and effective and require an approved
new drug application for marketing [4].

¢ Toxicity Profile: Known to cause conjunctival and corneal cell toxicity in vitro [3] [1]. Its long terminal
half-life (~10 days) can lead to considerable accumulation in the body with multiple dosing [1].

Comparison with Other Preservatives

For a formulation scientist, selecting a preservative involves balancing antimicrobial efficacy, protein

stability, and toxicity. The table below compares chlorobutanol to common alternatives based on available
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data.

Table: Preservative Comparison for Pharmaceutical Formulations

Preservative

Common
Concentration

Key
Characteristics &
Mechanisms

Advantages

Disadvantages &
Regulatory Notes

Chlorobutanol

[5] [1]

Benzalkonium
Chloride (BAK)

[5]

m-Cresol [5]

Benzyl Alcohol
[5]

0.5%

0.004%-0.02%

0.1-0.3%

1-2%

Alcohol; disrupts
cell membrane lipid
layer [3].

Quaternary
ammonium
compound; cationic
surfactant [3] [5].

Phenolic derivative

[5].

Alcohol [5].

Broad spectrum;
no surfactant
activity [1].

Effective against
Gram-positive
bacteria;
antifungal
properties [5].

Effective against
Gram-positive
and Gram-
negative bacteria

[5].

Rapid efficacy
against broad
range of
vegetative
bacteria and
fungi [5].

Unstable at room
temperature; long
half-life risks
accumulation;
corneal toxicity [3] [1]

[2].

High toxicity:
Causes significant
corneal and
conjunctival cell
damage [3].

High logP (1.98)
indicates potential for
protein destabilization

[5]

Lower logP (1.05)
suggests lower risk of
protein interaction [5].

| Parabens (Methyl & Propyl) [5] | MP: 0.18% PP: 0.02% | Benzoic acid esters [5]. | Broad spectrum; most
effective against molds and yeasts; often used in combination [5]. | Increased carbon chain length improves

activity but reduces solubility [5]. |
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This visual workflow summarizes the key decision points for preservative selection and assessment:
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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